N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide

• IUPAC Name: N-(4-ethylphenyl)-3,4-dihydro-2H-quinoline-1-carbothioamide
• InChI: InChI=1S/C18H20N2S/c1-2-14-9-11-16(12-10-14)19-18(21)20-13-5-7-15-6-3-4-8-17(15)20/h3-4,6,8-12H,2,5,7,13H2,1H3,(H,19,21)
• InChI Key: KTCDYJNYKZVKQE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=S)N2CCCC3=CC=CC=C32
• Molecular Formula: C18H20N2S
• Molecular Weight: 296.4 g/mol

Description

N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide, also known as EPCCT, is a chemical compound that has attracted attention due to its potential applications in scientific research. This compound belongs to the class of quinoline derivatives, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide is not fully understood, but it is believed to involve the inhibition of key enzymes or proteins involved in cell growth and proliferation. In the case of its anticancer activity, N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide has been shown to induce apoptosis by activating the caspase pathway, which is involved in programmed cell death. Its antimicrobial activity is believed to be due to its ability to disrupt bacterial cell membranes, leading to cell death.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide has been found to have a range of biochemical and physiological effects. In addition to its anticancer, antimicrobial, and antiviral properties, N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide has been shown to have antioxidant activity, as well as the ability to inhibit inflammation. It has also been found to have a protective effect on the liver, and may have potential as a treatment for liver disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide in lab experiments is its relatively low toxicity, which allows for higher concentrations to be used without causing harm to cells or organisms. Additionally, N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide is relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide. One area of interest is its potential as an anticancer drug, particularly for the treatment of breast cancer. Additionally, further research is needed to fully understand the mechanism of action of N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide, and to identify any potential side effects or toxicity issues. Finally, there may be potential for the development of new synthetic methods for N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide, which could improve yield and purity.

Scientific Research Applications

N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide has been found to exhibit a range of biological activities, including anticancer, antimicrobial, and antiviral properties. In one study, N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide was found to inhibit the growth of human breast cancer cells by inducing apoptosis, or programmed cell death. Another study found that N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide had potent antimicrobial activity against a range of bacteria, including Staphylococcus aureus and Escherichia coli. Additionally, N-(4-ethylphenyl)-3,4-dihydro-1(2H)-quinolinecarbothioamide has been shown to have antiviral activity against the influenza virus.